N-[2-(3,5-Dimethylphenyl)imidazo[1,2-a]pyridin-3-yl]-2-ethylsulfanylacetamide

• IUPAC Name: N-[2-(3,5-dimethylphenyl)imidazo[1,2-a]pyridin-3-yl]-2-ethylsulfanylacetamide
• InChI: InChI=1S/C19H21N3OS/c1-4-24-12-17(23)21-19-18(15-10-13(2)9-14(3)11-15)20-16-7-5-6-8-22(16)19/h5-11H,4,12H2,1-3H3,(H,21,23)
• InChI Key: QPISJFQEYLWPPA-UHFFFAOYSA-N
• Canonical SMILES: CCSCC(=O)NC1=C(N=C2N1C=CC=C2)C3=CC(=CC(=C3)C)C
• Molecular Formula: C19H21N3OS
• Molecular Weight: 339.5 g/mol

Description

“N-[2-(3,5-Dimethylphenyl)imidazo[1,2-a]pyridin-3-yl]-2-ethylsulfanylacetamide” is a complex organic compound. It contains an imidazo[1,2-a]pyridine core, which is a fused bicyclic heterocycle. This core is recognized for its wide range of applications in medicinal chemistry.

Scientific Research Applications

Antiulcer Agents

N-[2-(3,5-Dimethylphenyl)imidazo[1,2-a]pyridin-3-yl]-2-ethylsulfanylacetamide belongs to a class of substituted imidazo[1,2-a]pyridines with potential applications as antiulcer agents. These compounds are not histamine (H2) receptor antagonists or prostaglandin analogues but exhibit gastric antisecretory and cytoprotective properties. Their mechanism may involve the inhibition of the H+/K+-ATPase enzyme, making them promising for further development and clinical evaluation in treating ulcers (Kaminski et al., 1985).

Probe for Peripheral Benzodiazepine Receptors

Substituted imidazo[1,2-α]pyridines, including the specific compound , have been identified as high-affinity and selective ligands for Peripheral Benzodiazepine Receptors (PBR). These compounds, especially when labeled with radioactive iodine ([123I]), are proposed for studying PBR in vivo using Single Photon Emission Computed Tomography (SPECT), potentially useful in neurological research (Katsifis et al., 2000).

Fluorescent Probes

Certain novel imidazo[1,2-a]pyridine derivatives, including related chemical structures, have been demonstrated as efficient fluorescent probes for mercury ions. These findings suggest potential applications in chemical sensing and environmental monitoring (Shao et al., 2011).

Imaging Agents for Neurodegenerative Disorders

Radiolabeled imidazo[1,2-a]pyridines, structurally similar to the compound of interest, have shown promise as imaging agents for Peripheral Benzodiazepine Receptors (PBRs) in neurodegenerative disorders. Their distribution in the brain parallels the known localization of PBRs, making them suitable for positron emission tomography (PET) studies in this area (Fookes et al., 2008).